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Compound of Interest

Compound Name: 3,7-Di-O-methylducheside A

Cat. No.: B089505 Get Quote

A comprehensive literature search for studies specifically focused on 3,7-Di-O-
methylducheside A did not yield any scientific articles detailing its biological activities,

experimental protocols, or quantitative data. While the compound is listed in chemical

databases with a registered CAS number (136133-08-9), indicating its existence as a defined

chemical entity, there is a notable absence of published research in the public domain

investigating its pharmacological properties.[1][2]

The initial search and subsequent broader inquiries for "ducheside A" and its derivatives reveal

that these compounds are associated with the plant genus Duchesnea, commonly known as

mock strawberry. The available body of research focuses primarily on the crude extracts and

general phytochemical composition of Duchesnea indica. These studies indicate that the plant

contains a variety of bioactive compounds, including phenolic acids, flavonoids, terpenoids,

and tannins, which contribute to its traditional use in medicine for various ailments.[3][4][5]

Modern pharmacological investigations of Duchesnea indica extracts have shown a range of

activities, such as anticancer, antioxidant, anti-inflammatory, and antimicrobial effects.[3][4][6]

However, these studies do not isolate and characterize the specific effects of ducheside A or its

methylated derivatives like 3,7-Di-O-methylducheside A. The research has remained at the

level of plant extracts or has focused on other more abundant chemical constituents.[3][5]

Due to the lack of specific data for 3,7-Di-O-methylducheside A, a comparative guide with

quantitative data tables, detailed experimental protocols, and signaling pathway diagrams as
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requested cannot be constructed. The scientific community has yet to publish studies that

would provide the necessary information for such a review.

Below is a diagram illustrating the literature search workflow that led to this conclusion.
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Caption: Literature Search and Conclusion Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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